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Compound of Interest

8-Bromoquinoline-5-sulfonyl
Compound Name:

chloride
CAS No.: 930396-14-8
Cat. No.: B3043820

Get Quote

Executive Summary & Compound Profile

8-Bromoquinoline-5-sulfonyl chloride is a critical heterocyclic building block, primarily
utilized in the synthesis of sulfonamide-based pharmaceuticals and fluorescent probes. Its
structural duality—combining a reactive sulfonyl chloride handle with a brominated quinoline
scaffold—makes it a versatile intermediate for fragment-based drug discovery (FBDD).

This guide provides a rigorous spectroscopic analysis (NMR, IR, MS) of the compound,
supported by synthesis logic and experimental protocols.
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Attribute Details
IUPAC Name 8-Bromoquinoline-5-sulfonyl chloride
CAS Registry Number 930396-14-8
C
H
Molecular Formula
BrCINO
S
Molecular Weight 306.56 g/mol
Appearance Off-white to pale yellow solid
Soluble in DCM, CHCI
Solubility

, DMSO; hydrolyzes in water

Synthesis & Structural Logic

To understand the spectroscopic data, one must first understand the synthesis, as it dictates

the substitution pattern and potential impurities. The compound is typically synthesized via the

chlorosulfonation of 8-bromoquinoline.

» Regioselectivity: The 8-position is occupied by bromine. Electrophilic aromatic substitution

(sulfonation) on the quinoline ring favors the 5- and 8-positions. With C8 blocked, the

sulfonyl group is directed exclusively to the C5 position.

o Impurities: Common impurities include unreacted 8-bromoquinoline (starting material) and

the hydrolyzed sulfonic acid derivative (8-bromoquinoline-5-sulfonic acid).

Synthesis Workflow Diagram
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Figure 1: Electrophilic aromatic substitution pathway yielding the 5-sulfonyl chloride isomer.

Mass Spectrometry (MS) Analysis[3][4]

Mass spectrometry provides the most definitive confirmation of the halogenation pattern due to
the distinct isotopic signatures of Bromine (

Br/
Br) and Chlorine (
Cl/
Cl).

Isotopic Abundance & Pattern

The molecule contains one Bromine and one Chlorine atom.
e Bromine: ~1:1 ratio of

Br :
Br.

e Chlorine: ~3:1 ratio of

Cl:

Cl.

This combination creates a characteristic M, M+2, M+4 pattern in the molecular ion cluster.
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Relative Intensity

lon Species m/z (Approx) Isotopic Composition
(Approx)
M Br,
304.9 100% (Base)
Cl
Br,
~ 0 .
[M+2] 206.9 Cl+ 130% (Sum of 1:1 Br
and 1:3 Cl overlap)
Br,
Cl
Br,
[M+4] 308.9 ~33%
Cl

Fragmentation Pathway

Under Electron Impact (El, 70 eV), the molecule undergoes characteristic fragmentation:

o -Cleavage: Loss of the chlorine radical (

ClI) to form the sulfonyl cation (

)

o Desulfonylation: Subsequent loss of SO

to form the 8-bromoquinolinyl cation.

© 2026 BenchChem. All rights reserved.

4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular lon [M]+
m/z ~305/307/309

[M - ClJ+
Sulfonyl Cation
m/z ~270/272

[M - SO2ClI]+
8-Bromogquinolinyl Cation
m/z ~206/208

Quinoline Fragment
(Loss of Br)
m/z ~128

Click to download full resolution via product page
Figure 2: Proposed fragmentation pathway under Electron Impact (El) ionization.

Infrared Spectroscopy (FT-IR)

IR analysis is crucial for monitoring the integrity of the sulfonyl chloride functional group, which
IS sensitive to hydrolysis.
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Wavenumber (cm

Functional Group Assignment & Notes
)

Strong, sharp band. Diagnostic

Sulfonyl Chloride (Asym) 1375 — 1390 for -SO
Cl.

) Strong band. Paired with the

Sulfonyl Chloride (Sym) 1170 -1185 )

asymmetric stretch.
o Characteristic aromatic

C=N Stretch (Quinoline) 1580 — 1600 ]
heterocycle breathing mode.
Weak to medium band in the

C-Br Stretch 600 — 700 ) ) ]
fingerprint region.

) Broad. Presence indicates
-OH Stretch (Impurity) 3200 — 3500

hydrolysis to sulfonic acid.

Experimental Tip: Run the IR in a KBr pellet or Nujol mull under anhydrous conditions. The
disappearance of the 1380 cm

band and appearance of a broad -OH stretch is a primary indicator of sample degradation.

Nuclear Magnetic Resonance (NMR)[3][5]

The

H NMR spectrum is defined by the desymmetrization of the quinoline ring. The 5-sulfonyl
chloride group acts as a strong electron-withdrawing group (EWG), causing significant
downfield shifts, particularly at the C4 and C6 positions.

Predicted H NMR Assignments (CDCI , 400 MHz)

Note: Chemical shifts (

) are estimates based on substituent effects on the 8-bromoquinoline scaffold.
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Position

Proton

(ppm)

Coupling (
Multiplicity
Hz)

Mechanistic
Explanation

c2

H2

9.15-9.25

dd

Most
deshielded
due to
adjacent

Nitrogen.

C4

H4

8.60 - 8.75

dd

Peri-effect:
The C5-SO

Cl group

sterically and
electronically
deshields H4.

C6

H6

8.30 - 8.45

Ortho to -SO

Cl (EWG).

Cc7

H7

8.00 - 8.15

Ortho to -Br.
Less
deshielded
than H6.

C3

H3

7.70 -7.85

dd

Typical
quinoline H3

range.

C NMR Key Features

e C5(Ipsoto SO

Cl): ~138-142 ppm.

e C8 (Ipso to Br): ~125-128 ppm.[1]

e C2 (Ar-N): ~150-152 ppm (Most downfield signal).
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Experimental Protocols
Protocol A: Sample Preparation for NMR

Objective: Prevent hydrolysis during analysis.
e Solvent: Use CDCI

(Chloroform-d) treated with anhydrous K
CO
or stored over molecular sieves. Avoid DMSO-d

if the sample contains trace water, as the generated HCI from hydrolysis can catalyze further
degradation.

o Concentration: Dissolve ~5-10 mg of sample in 0.6 mL solvent.

e Tube: Use a clean, dry 5mm NMR tube. Cap immediately.

Protocol B: LC-MS Analysis

Objective: Confirm purity and mass.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
e Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid.
o Note: Do not use methanol, as sulfonyl chlorides can react to form methyl esters (
) in the source or on-column.
e Gradient: 5% to 95% ACN over 5 minutes.

o Detection: ESI+ (Electrospray lonization, Positive mode). Look for the hydrolyzed mass if the
run is slow, but the intact mass should be visible in non-protic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b3043820?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

